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Compound of Interest

Compound Name: 2-Hydroxyacetamide

Cat. No.: B1193895 Get Quote

An In-depth Technical Guide to 2-Hydroxyacetamide

Introduction
2-Hydroxyacetamide, a bifunctional organic molecule, serves as a fundamental building block

in diverse areas of chemical research and development. Its structure, containing both a primary

hydroxyl group and a primary amide group, allows for a wide range of chemical

transformations. This versatility makes it a valuable starting material and intermediate in

organic synthesis, medicinal chemistry, and materials science. This document provides a

comprehensive overview of 2-hydroxyacetamide, including its chemical properties, synthesis,

applications, and safety considerations, with a focus on its relevance to researchers and drug

development professionals.

Nomenclature and Identification
The compound is systematically named according to IUPAC nomenclature, and it is also

recognized by several common names and identifiers.

IUPAC Name: 2-hydroxyacetamide[1][2]

Synonyms: Glycolamide, Glycollamide, alpha-Hydroxyacetamide[2][3][4]

CAS Number: 598-42-5[2][3][5][6]

Molecular Formula: C₂H₅NO₂[1][2][5][6][7]
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InChI Key: TZGPACAKMCUCKX-UHFFFAOYSA-N[1][4]

Physicochemical Properties
A summary of the key quantitative data for 2-hydroxyacetamide is presented in Table 1. This

data is essential for experimental design, including reaction setup and purification methods.

Table 1: Physicochemical Properties of 2-Hydroxyacetamide

Property Value Source(s)

Molecular Weight 75.07 g/mol [1][4][5][8]

Melting Point 118-120 °C [3][4][8]

Boiling Point 133.7 °C (estimate) [4][8]

Density 1.415 g/cm³ (at -5 °C) [4][8]

Water Solubility 413.5 g/L (at 25 °C) [4][9]

pKa 13.28 ± 0.10 (Predicted) [4][9]

LogP (XLogP3-AA) -1.5 [1][7]

Topological Polar Surface Area 63.3 Å² [1][9]

Hydrogen Bond Donor Count 2 [9]

Hydrogen Bond Acceptor

Count
2 [9]

Chemical Reactivity and Synthesis
The dual functionality of 2-hydroxyacetamide is central to its utility in chemical synthesis.[3]

The hydroxyl and amide groups can be modified independently or utilized in concert for

cyclization or polymerization reactions.[3]

4.1 Reactivity Profile

Reactions at the Hydroxyl Group: The primary alcohol can undergo common transformations

such as esterification, etherification, and oxidation.[3]
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Reactions at the Amide Group: The amide functionality can be subjected to hydrolysis,

reduction to an amine, or further N-functionalization.[3]

4.2 Experimental Protocol: Synthesis of N-Substituted Hydroxyacetamides

A general and direct method for synthesizing N-substituted hydroxyacetamides involves the

reaction of glycolic acid with a primary amine. This procedure avoids the need for ester

intermediates or dehydrating agents.[10]

Protocol: Synthesis of N-Phenylmethyl Hydroxyacetamide (3a)[10]

Reactant Preparation: In a suitable reaction vessel, combine 2.00 g (26.3 mmol) of glycolic

acid (1) and 2.82 g (26.3 mmol) of benzylamine (2) at room temperature.

Reaction Conditions: Heat the mixture to 90 °C.

Stirring: Stir the reaction mixture at 90 °C for 1 hour.

Work-up and Purification: Upon completion, the resulting white solid can be purified by

recrystallization from an appropriate solvent system (e.g., chloroform-hexane) to yield the

desired product, N-phenylmethyl hydroxyacetamide (3a).

This direct amidation approach has been shown to produce high yields and can be adapted for

various other amines.[10]

Applications in Research and Drug Development
2-Hydroxyacetamide is a versatile scaffold with significant applications in medicinal chemistry

and organic synthesis.

Synthetic Intermediate: It serves as a key intermediate in the synthesis of more complex

molecules, including fine chemicals and potential drug candidates.[3]

Prodrug Development: Esters of N,N-disubstituted 2-hydroxyacetamides have been

investigated as a highly biolabile prodrug class for delivering carboxylic acid agents.[11]

Medicinal Chemistry Scaffold: The hydroxyacetamide moiety is a recognized

pharmacophore. Historically, its derivatives were explored as potential anticonvulsant agents.
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[10] More recently, this structural motif has gained prominence in the design of

metalloenzyme inhibitors due to the ability of the related hydroxamic acid group to chelate

metal ions like Zn(II).[12]

Histone Deacetylase (HDAC) Inhibitors: A significant application in modern drug

development is the use of hydroxyacetamide derivatives in the design of Histone

Deacetylase (HDAC) inhibitors.[12][13] HDACs are important targets in oncology, and

several approved anticancer drugs are based on a hydroxamic acid core, which is

structurally related to hydroxyacetamide.[12] The workflow for developing such inhibitors is

illustrated below.

Design & Synthesis Preclinical Evaluation Mechanism of Action

2-Hydroxyacetamide
Core Scaffold

Derivative Synthesis
(e.g., N-substitution)

In-vitro Screening
(e.g., HDAC enzyme assay)

Test Compounds Cell-based Assays
(e.g., MCF-7, HeLa cell lines) HDAC EnzymeConfirm Target Inhibition of Deacetylation

Inhibited by
Derivative Antiproliferative ActivityLeads to

Click to download full resolution via product page

Caption: Workflow for the development of hydroxyacetamide-based HDAC inhibitors.

Safety and Handling
2-Hydroxyacetamide is classified as a hazardous substance and requires careful handling.

Hazards Identification: It is known to cause skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[1][14]

Precautionary Measures:

Engineering Controls: Use only outdoors or in a well-ventilated area.[14][15]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[14][15]

Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after

handling.[14][15]
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First Aid:

Skin Contact: Wash off with plenty of soap and water.[14][15]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[14][15]

Inhalation: Remove the person to fresh air and keep comfortable for breathing.[14][15]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

store locked up.[4][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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